Cas no 140663-07-6 (3,5-Dibromo-4-oxo-valeric acid methyl ester)

• Product Name: 3,5-Dibromo-4-oxo-valeric acid methyl ester
• CAS No: 140663-07-6
• MF: C₆H₈Br₂O₃
• MW: 287.933920860291
• CID: 867801
• Update Time: 2023-08-03

3,5-Dibromo-4-oxo-valeric acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-4-oxo-valeric acid methyl ester
• GHDRNKQSJBQRAJ-UHFFFAOYSA-N
• 3,5-dibromolevulinic acid methyl ester
• 3,5-Dibromo-4-oxopentanoic acid methyl ester
• 3,5-Dibromo-4-oxo-valeric acid methyl ester

• Inchi： 1S/C6H8Br2O3/c1-11-6(10)2-4(8)5(9)3-7/h4H,2-3H2,1H3
• InChI Key： GHDRNKQSJBQRAJ-UHFFFAOYSA-N
• SMILES： BrC(C(CBr)=O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 158
• Topological Polar Surface Area: 43.4